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Compound of Interest

Compound Name: Sodium 2-methylpropionate-1-13C

Cat. No.: B12311587 Get Quote

Essential Safety and Handling Guide for Sodium
2-methylpropionate-1-13C
For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for Sodium 2-methylpropionate-1-13C, a stable isotope-labeled compound.

Adherence to these procedures is critical for ensuring a safe laboratory environment and the

integrity of your research.

Sodium 2-methylpropionate-1-13C is classified as harmful if swallowed, in contact with skin,

or if inhaled.[1] Appropriate personal protective equipment (PPE) and handling protocols are

mandatory to mitigate these risks.

Personal Protective Equipment (PPE)
A summary of the required PPE for handling Sodium 2-methylpropionate-1-13C is provided

in the table below. This equipment should be readily available and worn at all times when

handling the compound.
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Body Part PPE Type
Specifications and
Rationale

Eyes / Face
Chemical Safety Goggles /

Face Shield

Must be worn to protect

against dust particles and

potential splashes. A face

shield provides additional

protection and should be used

when a higher risk of splashing

exists.

Hands Chemical-Resistant Gloves

Impervious gloves (e.g., nitrile)

are required to prevent skin

contact.[1][2] Always inspect

gloves for tears or holes before

use and wash hands

thoroughly after removal.

Body Laboratory Coat

A lab coat is necessary to

protect against accidental skin

contact with the chemical.[2]

Respiratory
NIOSH/MSHA Approved

Respirator or Fume Hood

Use a fume hood or a suitable

respirator when handling the

powder form to avoid

inhalation of dust particles,

especially in areas with

inadequate ventilation.[1]

Operational and Disposal Plans
Operational Plan: Step-by-Step Handling Procedure

Preparation and Engineering Controls:

Always work in a well-ventilated area, preferably within a chemical fume hood.

Ensure that an eyewash station and a safety shower are easily accessible.[3]
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Before starting, ensure all necessary PPE is donned correctly.

Handling the Compound:

Avoid direct contact with the substance. Do not eat, drink, or smoke in the handling area.

[1]

When weighing or transferring the powder, do so carefully to minimize dust generation.

Keep the container tightly closed when not in use.

In Case of Exposure:

If on skin: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing.

If inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen.[1]

If in eyes: Rinse cautiously with water for several minutes.

In all cases of exposure, seek medical attention.

Disposal Plan

As Sodium 2-methylpropionate-1-13C contains a stable isotope (Carbon-13), it is not

radioactive and does not require special handling procedures for radioactive waste.[4]

However, due to its chemical hazards, it must be disposed of as chemical waste.

Chemical Waste: Dispose of the chemical and its container at a licensed and approved

waste disposal facility. Do not mix with general laboratory waste.[1]

Contaminated Materials: Any PPE or other materials (e.g., weighing paper, pipette tips) that

come into contact with the compound should be considered contaminated. Place these

materials in a sealed, labeled container for hazardous waste disposal.
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The following diagram illustrates the key steps and decision points for the safe handling of

Sodium 2-methylpropionate-1-13C from receipt to disposal.

Workflow for Safe Handling of Sodium 2-methylpropionate-1-13C
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Click to download full resolution via product page

Caption: Safe handling workflow for Sodium 2-methylpropionate-1-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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